4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid

• IUPAC Name: 4-[[(5-chloro-2-methoxyphenyl)carbamoylamino]methyl]benzoic acid
• InChI: InChI=1S/C16H15ClN2O4/c1-23-14-7-6-12(17)8-13(14)19-16(22)18-9-10-2-4-11(5-3-10)15(20)21/h2-8H,9H2,1H3,(H,20,21)(H2,18,19,22)
• InChI Key: CZVQALXEJTVKMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NCC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H15ClN2O4
• Molecular Weight: 334.75 g/mol

Description

4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is also known as celecoxib and is widely used in the treatment of pain, inflammation, and fever. Celecoxib works by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain.

Mechanism of Action

The mechanism of action of 4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid involves the inhibition of COX-2 enzyme. COX-2 is an enzyme that is responsible for the production of prostaglandins that cause inflammation, pain, and fever. Celecoxib selectively inhibits the activity of COX-2 enzyme, thereby reducing the production of prostaglandins and resulting in the reduction of inflammation, pain, and fever.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It reduces the production of prostaglandins, which are responsible for inflammation, pain, and fever. Celecoxib also inhibits the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has been shown to improve the symptoms of osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. Celecoxib also has a cardioprotective effect and has been shown to reduce the risk of cardiovascular events in patients with a history of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid in lab experiments are its selective inhibition of COX-2 enzyme, its anti-inflammatory, analgesic, and antipyretic properties, and its potential use in the prevention and treatment of cancer. The limitations of using celecoxib in lab experiments are its potential side effects, such as gastrointestinal bleeding, cardiovascular events, and renal toxicity. It is also important to note that different cell types may respond differently to celecoxib, and the optimal concentration and duration of treatment may vary depending on the cell type and experimental conditions.

Future Directions

For research on 4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid include the development of more selective COX-2 inhibitors with fewer side effects, the identification of novel targets for celecoxib in the prevention and treatment of cancer, and the investigation of the cardioprotective effects of celecoxib in different patient populations. Other future directions may include the investigation of the potential use of celecoxib in the treatment of other conditions such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

The synthesis of 4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid involves several steps. The first step is the synthesis of 5-chloro-2-methoxybenzoic acid, which is then converted to 5-chloro-2-methoxybenzoyl chloride. The second step involves the reaction of 5-chloro-2-methoxybenzoyl chloride with N-(2-aminoethyl)-1,3-propanediamine to form 5-chloro-2-methoxy-N-[(1,3-diaminopropan-2-yl)amino]benzamide. The final step is the reaction of 5-chloro-2-methoxy-N-[(1,3-diaminopropan-2-yl)amino]benzamide with methyl 4-formylbenzoate to form this compound.

Scientific Research Applications

4-[({[(5-chloro-2-methoxyphenyl)amino]carbonyl}amino)methyl]benzoic acid has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It has been used in the treatment of various conditions such as osteoarthritis, rheumatoid arthritis, ankylosing spondylitis, and acute pain. Celecoxib has also been studied for its potential use in the prevention and treatment of cancer. Several studies have shown that celecoxib can inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis.